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Compound of Interest

Compound Name: Boc-D-Tic-OH

Cat. No.: B558586 Get Quote

This guide provides a comprehensive technical overview of (R)-N-tert-Butoxycarbonyl-1,2,3,4-

tetrahydroisoquinoline-3-carboxylic acid (Boc-D-Tic-OH), a crucial chiral building block in

modern drug discovery and peptide chemistry. We will delve into its fundamental properties,

synthesis, analytical characterization, and key applications, offering insights grounded in

established scientific principles and industry best practices.

Core Molecular Profile and Physicochemical
Properties
Boc-D-Tic-OH is a conformationally constrained, non-proteinogenic amino acid derivative. Its

rigid bicyclic structure makes it an invaluable tool for designing peptidomimetics and other

bioactive molecules with enhanced potency, selectivity, and metabolic stability.

Molecular Formula and Weight
The fundamental identity of any chemical compound begins with its molecular formula and

weight. These parameters are critical for stoichiometric calculations in synthesis, analytical

characterization, and formulation development.

Chemical Formula: C₁₅H₁₉NO₄

Molecular Weight (MW): 277.32 g/mol

The tert-butoxycarbonyl (Boc) protecting group is clearly identifiable in the formula (C₅H₉O₂)

and contributes significantly to the overall molecular weight.
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Chemical Structure
The three-dimensional arrangement of atoms dictates the molecule's biological activity and

chemical reactivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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